Cas no 136-45-8 (MGK 326)

• Product Name: MGK 326
• CAS No: 136-45-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD00055315
• CID: 139621
• PubChem ID: 87574964
• Update Time: 2026-05-14

MGK 326 Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinedicarboxylicacid, 2,5-dipropyl ester
• Dipropyl 2,5-Pyridinedicarboxylate
• Di-n-propylisocinchomeronate
• dipropyl pyridine-2,5-dicarboxylate
• MGK 326
• MGK-326
• 2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLINE-8-CARBONITRILE
• 2,5-PYRIDINEDICARBOXYLIC ACID DI-N-PROPYL ESTER
• 2,5-Pyridinedicarboxylic Acid Dipropyl Ester
• dipropyl
• Isocinchomeronic Acid Dipropyl Ester
• Pyridin-2,5-dicarbonsaeure-dipropylester
• pyridine-2,5-dicarboxylic acid dipropyl ester
• Repper 333
• Dipropyl Isocinchomeronate
• r-326
• ent17595
• mgkr-326
• MGK 326 (TM)
• mgkrepellent-326
• MGK 326 STANDARD
• MGK REPELLENT 326(R)
• MGK 326 PESTANAL
• repper333
• Di-propylisocinchomeronate
• MGK Repellent 326
• Di-n-propyl isocinchomeronate
• 2,5-Pyridinedicarboxylic acid, dipropyl ester
• Isocinchomeronic acid, dipropyl ester
• Caswell No. 400
• Di-n-propyl 2,5-pyridinedicarboxylate
• ENT 17595
• Di-N-propyl-isocinchomeronate
• MGK Repellent 326 (VAN)
• Pyridin-2,5-dicarbonsaeure-di-N-propylester

• MDL： MFCD00055315
• Inchi： 1S/C13H17NO4/c1-3-7-17-12(15)10-5-6-11(14-9-10)13(16)18-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： IITCWRFYJWUUPC-UHFFFAOYSA-N
• SMILES： O(C(C1=C([H])N=C(C(=O)OC([H])([H])C([H])([H])C([H])([H])[H])C([H])=C1[H])=O)C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 251.11600
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Density: 1.12
• Melting Point: Liquid at room temperature
• Boiling Point: 175°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: 1.4990 to 1.5010
• PSA: 65.49000
• LogP: 2.21520

MGK 326 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50
• Safety Instruction： 61
• RTECS：US8000000
• Hazardous Material Identification：
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Pesticide Chemicals Pesticides Pesticides